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Compound of Interest

Compound Name: N-Propylaniline

Cat. No.: B1293793 Get Quote

Physicochemical Data of N-Propylaniline
N-Propylaniline (CAS No. 622-80-0) is an organic compound with the molecular formula

C₉H₁₃N[1][2]. The quantitative data regarding its boiling point and density are summarized

below.

Property Value Conditions

Boiling Point 220 °C Not specified

221.1 °C at 760 mmHg[1]

222 °C Not specified[3]

Density 0.952 g/cm³ Not specified[1]

0.95 g/cm³ Not specified[4][5]

0.9443 g/cm³ at 20°C[6]

0.943 g/cm³ Not specified[3]

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

boiling point and density of liquid compounds such as N-propylaniline.

Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[7][8]. A common and accurate method for determining the

boiling point of a small liquid sample is the micro-reflux method.

Apparatus:

Small test tube (e.g., 150 mm diameter)

Thermometer (-10 to 250 °C range)

Capillary tube (sealed at one end)

Heating block or oil bath

Hot plate with magnetic stirrer

Small magnetic stir bar

Clamps and stand

Procedure:

Sample Preparation: Place approximately 0.5 mL of the liquid sample (N-propylaniline) into

the small test tube and add a magnetic stir bar[9].

Apparatus Setup: Clamp the test tube securely within the heating block on the hot plate

stirrer.

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end

submerged in the liquid and the sealed end facing upwards[10].

Thermometer Placement: Suspend the thermometer inside the test tube, ensuring the

thermometer bulb is positioned approximately 1 cm above the liquid's surface to measure the

vapor temperature[9].

Heating and Observation: Turn on the stirrer to ensure gentle and uniform heating. Begin

heating the apparatus slowly[7][9].
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Identifying the Boiling Point: Observe the sample. As the liquid nears its boiling point, a

stream of bubbles will emerge from the open end of the capillary tube[10]. Continue heating

until a rapid and continuous stream of bubbles is observed[9].

Temperature Reading: At this point, the temperature of the vapor should stabilize. This stable

temperature reading, where the liquid is gently refluxing (vapor condensing and dripping

back into the liquid), is the boiling point[9]. Record this temperature.

Cooling: Once the measurement is complete, turn off the heat and allow the apparatus to

cool down.

Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit volume

(ρ = m/V)[11]. The density of a liquid can be determined accurately using a graduated cylinder

and an electronic balance.

Apparatus:

10 mL or 25 mL graduated cylinder

Electronic balance (readable to at least 0.01 g)

Beaker

Pipette or dropper

Procedure:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance and

tare the balance to zero, or record the mass of the empty cylinder (m₁)[11][12].

Volume Measurement: Carefully transfer a known volume of N-propylaniline (e.g., 10 mL)

into the graduated cylinder. Read the volume at the bottom of the meniscus with your eye

level to the liquid surface to avoid parallax error[11][12].

Mass of Cylinder and Liquid: Place the graduated cylinder containing the liquid back on the

electronic balance and record the total mass (m₂)[11].
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Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder

from the total mass (mass of liquid = m₂ - m₁).

Density Calculation: Calculate the density using the formula: Density = Mass of liquid /

Volume of liquid[13]. For improved accuracy, the procedure should be repeated multiple

times, and the average density should be reported[12].

Logical Workflow Visualization
The synthesis of N-propylaniline can be achieved through the alkylation of aniline with a

propylating agent, such as n-propanol, in the presence of an acid catalyst. The following

diagram illustrates the logical workflow for this synthesis process.
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Caption: Logical workflow for the synthesis of N-propylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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